1-(2-furylmethyl)-5-phenyl-1H-imidazole-2-thiol

• IUPAC Name: 3-(furan-2-ylmethyl)-4-phenyl-1H-imidazole-2-thione
• InChI: InChI=1S/C14H12N2OS/c18-14-15-9-13(11-5-2-1-3-6-11)16(14)10-12-7-4-8-17-12/h1-9H,10H2,(H,15,18)
• InChI Key: UDOSIFRCNNSQCV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CNC(=S)N2CC3=CC=CO3
• Molecular Formula: C14H12N2OS
• Molecular Weight: 256.32 g/mol

Description

The compound is a benzimidazole derivative. Benzimidazoles are a class of heterocyclic aromatic organic compounds. This class of compounds consists of a benzene ring fused to an imidazole ring. They are important in a variety of fields including pharmaceuticals and dyes.

Synthesis Analysis

Benzimidazoles can be synthesized by the reaction of o-phenylenediamine with carboxylic acids. The synthesis of 2-substituted benzimidazoles involves the reaction of o-phenylenediamine with a carboxylic acid derivative under suitable conditions.

Molecular Structure Analysis

The molecular structure of benzimidazoles consists of a fused ring system, with a benzene ring fused to an imidazole ring.

Chemical Reactions Analysis

Benzimidazoles can undergo a variety of chemical reactions, including nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For a related compound, 1-(Furan-2-yl)ethanone, the density is 1.1±0.1 g/cm3, the boiling point is 183.4±0.0 °C at 760 mmHg, and the molecular formula is C6H6O2.

Scientific Research Applications

• Synthesis and Properties : Vlasova, Aleksandrov, and El’chaninov (2010) synthesized 2-phenyl-5-(2-furyl)- and 2-phenyl-5-(2-thienyl)imidazoles and explored their electrophilic substitution reactions, like acylation, bromination, nitration, sulfonation, and hydroxymethylation (Vlasova, Aleksandrov & El’chaninov, 2010).

• Metallation Studies : Stoyanov, El’chaninov, and Pozharskii (1992) investigated the metallation of 1-methyl-2-phenyl- and 1-methyl-2-(furyl-2)imidazoles, revealing differences in reactivity depending on the conditions and ligands used (Stoyanov, El’chaninov & Pozharskii, 1992).

• Antitubercular Activity : Kolavi, Hegde, Khazi, and Gadad (2006) synthesized imidazo[2,1-b][1,3,4]thiadiazoles derivatives, including compounds with 2-furyl groups, and evaluated their antitubercular activities against Mycobacterium tuberculosis (Kolavi et al., 2006).

• Antidepressant and Anticonvulsant Activities : Ozdemir, Kandilci, Gümüşel, Caliş, and Bilgin (2007) synthesized and investigated the antidepressant and anticonvulsant activities of several 3-(2-furyl)-pyrazoline derivatives (Ozdemir et al., 2007).

• Antimicrobial Evaluation : Gul, Aziz‐ur‐Rehman, Abbasi, Khan, Nafeesa, Siddiqa, Akhtar, Shahid, and Subhani (2017) prepared and evaluated the antimicrobial and hemolytic activity of compounds including 1,3,4-oxadiazol-2-thiols with various substitutions (Gul et al., 2017).

• Luminescence Properties : Zhang, Zhao, Chen, Chen, Chang, Zhang, and Hua (2015) developed a microwave-assisted solvent-free method for synthesizing 2-substituted-4,5-di(2-furyl)-1H-imidazoles and explored their luminescence properties (Zhang et al., 2015).

• Photoinitiating Systems : Andrzejewska, Zych-Tomkowiak, Andrzejewski, Hug, and Marciniak (2006) studied heteroaromatic thiols including imidazole derivatives as co-initiators in free-radical photopolymerizations (Andrzejewska et al., 2006).

• Corrosion Inhibition : Ammal, Prajila, and Joseph (2018) explored the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles, including thiol derivatives, for mild steel in sulfuric acid (Ammal, Prajila & Joseph, 2018).

• Chemiluminescence for Analytical Applications : Kang, Zhang, Han, Tang, Wang, and Zhang (2011) utilized the chemiluminescence of 2-substituted-4,5-di(2-furyl)-1H-imidazole for the determination of copper ions (Kang et al., 2011).

Mechanism of Action

While the specific mechanism of action for “1-(2-furylmethyl)-5-phenyl-1H-imidazole-2-thiol” is not available, benzimidazoles have been found to exhibit a wide range of biological activities, including anticancer activities.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure. For a related compound, N-(2-FURYLMETHYL)MALEIMIDE, it is toxic in contact with skin, causes serious eye irritation, and is fatal if swallowed or inhaled.

Future Directions

Benzimidazoles have been found to have a wide range of biological activities, and there is ongoing research into their potential uses. The linker group and substitution at N-1, C-2, C-5, and C-6 positions have been found to be the most contributory factors for anticancer activity. This could guide future research into the design of more selective, potent, and multi-target anticancer benzimidazole-based compounds.